3-amino-4,6-dimethyl-N-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide
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Description
3-amino-4,6-dimethyl-N-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C17H17N3OS and its molecular weight is 311.4 g/mol. The purity is usually 95%.
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Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis pathway for 3-amino-4,6-dimethyl-N-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide involves the synthesis of the thieno[2,3-b]pyridine ring system followed by the introduction of the amine and carboxamide functional groups.
Starting Materials
2,6-dimethylpyridine, 2-bromo-4-methylacetanilide, thiophene-2-carboxylic acid, ethyl chloroformate, ammonia, sodium hydroxide, acetic acid, diethyl ether, wate
Reaction
Step 1: Synthesis of 2-(2,6-dimethylpyridin-4-yl)thiophene-2-carboxylic acid by reacting 2,6-dimethylpyridine with thiophene-2-carboxylic acid in the presence of ethyl chloroformate and triethylamine., Step 2: Synthesis of 2-(2,6-dimethylpyridin-4-yl)thiophene-2-carboxamide by reacting 2-(2,6-dimethylpyridin-4-yl)thiophene-2-carboxylic acid with ammonia in the presence of acetic acid., Step 3: Synthesis of 3-amino-4,6-dimethyl-N-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide by reacting 2-(2,6-dimethylpyridin-4-yl)thiophene-2-carboxamide with 2-bromo-4-methylacetanilide in the presence of sodium hydroxide and diethyl ether, followed by acid hydrolysis.
properties
IUPAC Name |
3-amino-4,6-dimethyl-N-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3OS/c1-9-4-6-12(7-5-9)20-16(21)15-14(18)13-10(2)8-11(3)19-17(13)22-15/h4-8H,18H2,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGRMOJWYJRWYIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C2=C(C3=C(S2)N=C(C=C3C)C)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-4,6-dimethyl-N-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide |
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